Cas no 1154060-90-8 (2-Pyridin-2-yl-benzofuran-5-carboxylic acid)

• Product Name: 2-Pyridin-2-yl-benzofuran-5-carboxylic acid
• CAS No: 1154060-90-8
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• MDL: MFCD26397993
• CID: 2139939
• Update Time: 2023-08-03

2-Pyridin-2-yl-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-2-yl)benzofuran-5-carboxylic acid
• 2-Pyridin-2-yl-benzofuran-5-carboxylic acid

• MDL： MFCD26397993
• Inchi： 1S/C14H9NO3/c16-14(17)9-4-5-12-10(7-9)8-13(18-12)11-3-1-2-6-15-11/h1-8H,(H,16,17)
• InChI Key： YBIOCJRCUGDRJU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CN=2)=CC2C=C(C(=O)O)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 320
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 465.8±30.0 °C at 760 mmHg
• Flash Point: 235.5±24.6 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Pyridin-2-yl-benzofuran-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans